Cas no 83949-82-0 (2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate)
![2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate structure](https://www.kuujia.com/scimg/cas/83949-82-0x500.png)
83949-82-0 structure
Product name:2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate
2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate
- 5-methoxy-2,3,3-trimethyl-1-[2-(1,3,3-trimethylindol-2-ylidene)ethylidene]-2H-indol-1-ium,acetate
- 1-[(1,3-dihydro-1,3,3-trimethyl-2h-indol-2-ylidene)ethylidene]-2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indoliu acetate
- 2-[2-(5-Methoxy-2,3,3-trimethyl-2,3-dihydro-1H-indol-1-yl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium acetate
- DTXSID601004152
- 2-(2-(2,3-Dihydro-5-methoxy-2,3,3-trimethyl-1H-indol-1-yl)vinyl)-1,3,3-trimethyl-3H-indolium acetate
- EINECS 281-441-8
- 1H-Indolium, 1-((1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene)-2,3-dihydro-5-methoxy-2,3,3-trimethyl-, acetate
- 83949-82-0
- 3H-Indolium,2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1H-indol-1-yl)ethenyl-1,3,3-trimethyl-,acetate
-
- Inchi: 1S/C25H31N2O.C2H4O2/c1-17-24(2,3)20-16-18(28-7)12-13-22(20)27(17)15-14-23-25(4,5)19-10-8-9-11-21(19)26(23)6;1-2(3)4/h8-17H,1-7H3;1H3,(H,3,4)/q+1;/p-1
- InChI Key: WNXQKWADOSVZGV-UHFFFAOYSA-M
- SMILES: CC1C(C2=C([N+]1=CC=C3C(C4=CC=CC=C4N3C)(C)C)C=CC(=C2)OC)(C)C.CC(=O)[O-]
Computed Properties
- Exact Mass: 434.257
- Monoisotopic Mass: 434.257
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 2
- Complexity: 687
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate Related Literature
-
Yuanyuan Han,Wei Jiang Soft Matter, 2017,13, 2634-2642
-
Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
-
Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
-
Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
-
Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
83949-82-0 (2-[2-(2,3-dihydro-5-methoxy-2,3,3-trimethyl-1h-indol-1-yl)vinyl]-1,3,3-trimethyl-3h-indolium acetate) Related Products
- 2229351-93-1(4-(1-bromopropan-2-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole)
- 1595954-93-0(1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione)
- 99975-19-6(Butanoic acid, 4-bromo-2,2-diethyl-3-oxo-, ethyl ester)
- 2228333-61-5(2-(2-bromoethyl)-3,5-dichloropyridine)
- 921996-19-2(N-(1,3-benzothiazol-2-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)
- 851132-57-5(N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)
- 2229113-97-5(3-amino-3-(6-chloro-2-methoxypyridin-3-yl)propanoic acid)
- 1935341-05-1(5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylic acid)
- 2228149-52-6(2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid)
- 330191-13-4(N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
